Cas no 1481213-76-6 (2-Propynoic acid, 3-(4-methoxy-2-methylphenyl)-)

• Product Name: 2-Propynoic acid, 3-(4-methoxy-2-methylphenyl)-
• CAS No: 1481213-76-6
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 5895106
• PubChem ID: 65313120
• Update Time: 2025-08-04

2-Propynoic acid, 3-(4-methoxy-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(4-methoxy-2-methylphenyl)-
• 3-(4-Methoxy-2-methylphenyl)propiolic acid
• EN300-743686
• CS-0343881
• AKOS014648034
• 3-(4-methoxy-2-methylphenyl)prop-2-ynoicacid
• 1481213-76-6
• 3-(4-methoxy-2-methylphenyl)prop-2-ynoic acid

• Inchi： 1S/C11H10O3/c1-8-7-10(14-2)5-3-9(8)4-6-11(12)13/h3,5,7H,1-2H3,(H,12,13)
• InChI Key： VCGAOHZAYVEDMO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1=CC=C(OC)C=C1C

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 360.1±42.0 °C(Predicted)
• pka: 2.41±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Propynoic acid, 3-(4-methoxy-2-methylphenyl)-

Introduction to 2-Propynoic acid, 3-(4-methoxy-2-methylphenyl)- (CAS No. 1481213-76-6)

2-Propynoic acid, 3-(4-methoxy-2-methylphenyl)-, also known by its CAS number 1481213-76-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a propynoic acid moiety and a substituted phenyl ring. The presence of the methoxy and methyl groups on the phenyl ring imparts specific chemical and biological properties that make it a valuable candidate for further research and development.

The chemical formula of 2-Propynoic acid, 3-(4-methoxy-2-methylphenyl)- is C₁₀H₁₀O₃. Its molecular weight is approximately 178.18 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 4-methoxy-2-methylbenzaldehyde and propargyl alcohol. The synthesis process involves several steps, including condensation, oxidation, and esterification, which are optimized to achieve high yields and purity.

In the realm of pharmaceutical research, 2-Propynoic acid, 3-(4-methoxy-2-methylphenyl)- has shown promising activity as a potential therapeutic agent. Recent studies have focused on its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

Moreover, preliminary in vivo studies have demonstrated that 2-Propynoic acid, 3-(4-methoxy-2-methylphenyl)- has potential anticancer effects. A study conducted by researchers at the National Cancer Institute found that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT pathway and the MAPK pathway. These results highlight the compound's potential as a novel anticancer agent worthy of further investigation.

Beyond its pharmaceutical applications, 2-Propynoic acid, 3-(4-methoxy-2-methylphenyl)- has also been explored for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and functional materials. For example, researchers at the University of California have developed a series of copolymers using this compound as a monomer. These copolymers exhibit excellent thermal stability and mechanical properties, making them suitable for applications in electronics and coatings.

The environmental impact of 2-Propynoic acid, 3-(4-methoxy-2-methylphenyl)- is another area of active research. Studies have shown that the compound is biodegradable under certain conditions, which is an important consideration for its industrial use. However, more research is needed to fully understand its environmental fate and potential ecological effects.

In conclusion, 2-Propynoic acid, 3-(4-methoxy-2-methylphenyl)- (CAS No. 1481213-76-6) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological activity make it an attractive candidate for further research in pharmaceuticals and materials science. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.